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Pharmacology and Mechanism of Action

Betaxolol hydrochloride is a selective [i-adrenergic receptor blocking agent. Its primary mechanisms and

effects are summarized in the table below.

Aspect

Description

Primary Mechanism

Cardiovascular
Effects

Ocular Hypotensive
Effect

Neuroprotective
Potential

Receptor Selectivity

Competitive antagonism of catecholamines at 3:1-adrenergic receptors [1] [2].

Reduces heart rate, myocardial contractility, and cardiac output; lowers blood
pressure and myocardial oxygen demand [1] [3].

Reduces production of aqueous humor by the ciliary body, lowering intraocular
pressure (IOP) [1] [4].

Shown in animal studies to reduce pathological retinal oscillations and improve
stimulation efficiency; may involve blocking voltage-gated calcium channels [5].

Preferentially blocks 1 receptors (cardiac); some inhibition of B2 receptors
(bronchial, vascular) can occur at higher doses [2].
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Aspect Description
Other Properties Weak membrane-stabilizing activity; no intrinsic sympathomimetic activity [3]
[2].

The diagram below illustrates the systemic and ocular pathways of Betaxolol.
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Pharmacokinetics Profile

The absorption, distribution, metabolism, and excretion properties of Betaxolol are detailed in the following

table.
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Parameter Description

| Absorption | Oral: Completely absorbed. Absolute bioavailability is 89% + 5% due to a small, consistent
first-pass effect. Peak blood concentrations reached in 1.5-6 hours (mean 3 hours). Food or alcohol intake
does not affect bioavailability [1] [2]. Ophthalmic: Onset of action within 30 minutes; peak effect at 2
hours. A single dose provides a 12-hour reduction in IOP [1] [3]. | | Distribution | Approximately 50% bound
to plasma proteins. Lipophilic nature enhances distribution across ocular structures [1] [2]. | | Metabolism |
Primarily metabolized in the liver. It is a minor substrate of CYP1A2 and CYP2D6, and an inhibitor of
CYP2D6 [1]. | | Elimination | Half-life: 14-22 hours after single oral doses [1] [2]. Excretion: >80% of a
dose is recovered in urine as betaxolol and its metabolites; ~15% is excreted unchanged [2]. | | Impact of
Renal/Hepatic Impairment | Renal Impairment: Clearance is diminished; half-life is approximately
doubled in severe cases. A lower initial dose (5 mg) is recommended [1] [2]. Hepatic Impairment:

Elimination half-life may be prolonged, but dosage adjustments are not routinely necessary [2]. |

Analytical and Chemical Properties

For research and development purposes, key chemical and analytical data are summarized below.

Property Value / Description

IUPAC Name (x)-1-{4-[2-(Cyclopropylmethoxy)ethyl]phenoxy}-3-(isopropylamino)propan-2-ol
hydrochloride [6] [2].

Chemical Formula  CisH2o0NOs-HCI [2].

Molecular Weight 343.9 g/mol (hydrochloride salt) [2].

Physical White or almost white crystalline powder. Freely soluble in water, ethanol,
Properties chloroform, and methanol [3] [2].

pKa 9.4 [3][2].

Melting Point 113-117 °C (for hydrochloride salt) [3].
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Property Value | Description

log P 2.81 (Experimental) [3] [6].

(Octanol/Water)

Chirality Two chiral centers. The (S)-(-)-enantiomer (levobetaxolol) is the more

pharmacologically active form [3].

Experimental and Research Methodologies

The search results provide insights into specific experimental models and analytical methods used in

Betaxolol research.

e Neuroprotection Study Protocol: A 2025 study investigated the effects of Betaxolol and other drugs
on degenerated mouse retinas (rd10 model for Retinitis Pigmentosa). The methodology involved
isolating retinas from 3-4-month-old rd10 mice and recording spontaneous activity and responses to
electrical stimulation using Multielectrode Arrays (MEAs). Drugs were added to the medium at
defined times according to a standardized perfusion protocol to analyze the reproducibility and
reversibility of their effects. Results showed that Betaxolol significantly reduced oscillatory activity

and bursting behavior of Retinal Ganglion Cells (RGCs) and improved electrical stimulation efficiency

[5].

¢ Analytical Methods for Quantification: Various chromatographic methods have been developed and

can be referenced for analytical work.

o HPLC: Used for the determination of Betaxolol in plasma, serum, and human aqueous humour
[6].

o Chiral HPLC: Employed for the separation of Betaxolol enantiomers using Daicel OJ-H and
OD-H columns [6].

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Applied for the
simultaneous determination of multiple beta-blockers in complex matrices like wastewater and
bovine eye tissues [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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